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Compound of Interest

Compound Name: (-)-Bromocyclen

Cat. No.: B15341675 Get Quote

This technical guide provides a comprehensive overview of (-)-Bromocyclen, an

organochlorine insecticide. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical identity, physicochemical properties,

biological activity, and relevant experimental protocols.

Chemical Identity
IUPAC Name: 5-(bromomethyl)-1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene[1]

Synonyms: A comprehensive list of synonyms for Bromocyclen is provided in the table below.

[1][2][3][4][5]
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Synonym Reference

(-)-Bromocyclen User Request

Alugan [1][2][3]

Bromociclen [1][2][3][5]

Bromociclene [1]

Bromocicleno [1]

Bromociclenum [1]

Bromodan [1][2][3]

5-(bromomethyl)-1,2,3,4,7,7-hexachloro-2-

norbornene
[1][6]

5-Bromomethyl-1,2,3,4,7,7-

hexachlorobicyclo(2.2.1)heptene
[1]

Bromomethylhexachlorobicycloheptene [1]

ENT-23393 [1][2][3]

SD-2774 [1][2][3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Bromocyclen.
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Property Value Reference

Molecular Formula C₈H₅BrCl₆ [1]

Molecular Weight 393.75 g/mol [6]

CAS Number 1715-40-8 [1][2][6]

Appearance Solid (predicted)

Melting Point 77.0 °C (predicted) [4]

Boiling Point 372.8±37.0 °C (Predicted) [4]

Density 1.95±0.1 g/cm³ (Predicted) [4][7]

XLogP3 4.4 [1][4]

Biological Activity and Mechanism of Action
Bromocyclen is a non-systemic insecticide and acaricide. Its mode of action involves the non-

competitive antagonism of the gamma-aminobutyric acid (GABA) receptor, a ligand-gated ion

channel. Specifically, Bromocyclen is believed to bind to the picrotoxinin site within the chloride

ion channel of the GABA-A receptor. This binding event blocks the influx of chloride ions, which

is the normal response to GABA binding. The disruption of this inhibitory signaling pathway

leads to hyperexcitability of the central nervous system in insects, resulting in convulsions and

death.

Experimental Protocols
Enantioselective Synthesis of (-)-Bromocyclen
A detailed experimental protocol for the specific enantioselective synthesis of (-)-Bromocyclen
is not readily available in the reviewed literature. However, a general approach for the

synthesis of related cyclodiene insecticides involves a Diels-Alder reaction between

hexachlorocyclopentadiene and an appropriate dienophile, followed by functional group

manipulation. For the enantioselective synthesis of (-)-Bromocyclen, a chiral auxiliary or a

chiral catalyst would be required to induce stereoselectivity in the key bond-forming step.

Representative Synthetic Scheme (Hypothetical):
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A plausible, though not experimentally verified, approach could involve the following conceptual

steps:

Preparation of a Chiral Dienophile: A suitable dienophile containing a bromine source and a

chiral auxiliary is synthesized.

Asymmetric Diels-Alder Reaction: The chiral dienophile undergoes a Diels-Alder reaction

with hexachlorocyclopentadiene, promoted by a Lewis acid catalyst, to form the

bicyclo[2.2.1]heptene core with high stereoselectivity.

Removal of the Chiral Auxiliary: The chiral auxiliary is cleaved from the cycloadduct to yield

an enantiomerically enriched precursor.

Final Functionalization: Further chemical modifications, if necessary, are performed to yield

(-)-Bromocyclen.

Insecticide Activity Bioassay
This protocol is adapted from general procedures for determining the toxicity of insecticides to

insect pests.[8][9][10]

Objective: To determine the median lethal concentration (LC50) of (-)-Bromocyclen against a

target insect species (e.g., Aedes aegypti larvae).

Materials:

(-)-Bromocyclen

Acetone (analytical grade)

Distilled water

24-well plates

Micropipettes

Third-instar larvae of the target insect species
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Incubator

Procedure:

Preparation of Stock Solution: Prepare a 1% (w/v) stock solution of (-)-Bromocyclen in

acetone.

Serial Dilutions: Perform serial dilutions of the stock solution with distilled water to obtain a

range of test concentrations (e.g., 100, 50, 25, 12.5, 6.25, and 3.125 µg/mL). A control

solution of distilled water with the same percentage of acetone as the highest test

concentration should also be prepared.

Exposure: To each well of a 24-well plate, add 1 mL of the respective test or control solution.

Carefully transfer 10 third-instar larvae into each well.

Incubation: Incubate the plates at a constant temperature (e.g., 25 ± 2 °C) and a 12:12 hour

light:dark photoperiod.

Mortality Assessment: After 24 and 48 hours, count the number of dead larvae in each well.

Larvae are considered dead if they are immobile and do not respond to gentle probing.

Data Analysis: Calculate the percentage mortality for each concentration, correcting for any

control mortality using Abbott's formula. Determine the LC50 value using probit analysis.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of (-)-Bromocyclen and a typical

experimental workflow for its evaluation.

Postsynaptic Neuron

GABA-A Receptor GABA Binding Site Chloride Channel Picrotoxinin Site

Chloride Influx (Inhibited)

GABA Binds

(-)-Bromocyclen

Binds (Non-competitive Antagonist)

Hyperpolarization (Blocked)Leads to

Neuronal Hyperexcitation
Results in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15341675?utm_src=pdf-body
https://www.benchchem.com/product/b15341675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Inhibition of the GABA-A Receptor by (-)-Bromocyclen.
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Caption: Experimental Workflow for Insecticide Bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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